2-[(4-ethylphenyl)amino]-4'-methyl-2'-(1-piperidinyl)-4,5'-bipyrimidin-6(1H)-one

• IUPAC Name: 2-(4-ethylanilino)-4-(4-methyl-2-piperidin-1-ylpyrimidin-5-yl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C22H26N6O/c1-3-16-7-9-17(10-8-16)25-21-26-19(13-20(29)27-21)18-14-23-22(24-15(18)2)28-11-5-4-6-12-28/h7-10,13-14H,3-6,11-12H2,1-2H3,(H2,25,26,27,29)
• InChI Key: XJOHVIOATYIVFR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=NC(=CC(=O)N2)C3=CN=C(N=C3C)N4CCCCC4
• Molecular Formula: C22H26N6O
• Molecular Weight: 390.5 g/mol

Description

2-[(4-ethylphenyl)amino]-4'-methyl-2'-(1-piperidinyl)-4,5'-bipyrimidin-6(1H)-one is a chemical compound that has gained attention in the scientific community due to its potential in various research applications. Additionally, future directions for research will be discussed.

Mechanism of Action

The mechanism of action of 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(1-piperidinyl)-4,5'-bipyrimidin-6(1H)-one involves the inhibition of specific enzymes involved in cell division. This leads to a decrease in the proliferation of cancer cells and the potential for the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(1-piperidinyl)-4,5'-bipyrimidin-6(1H)-one has minimal toxicity and shows promising results in inhibiting the growth of cancer cells. Additionally, it has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(1-piperidinyl)-4,5'-bipyrimidin-6(1H)-one in lab experiments is its potential for cancer treatment and its neuroprotective effects. However, one of the limitations is the lack of extensive research on the compound, which limits its potential for use in clinical trials.

Future Directions

There are several potential future directions for research on 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(1-piperidinyl)-4,5'-bipyrimidin-6(1H)-one. One direction is to further investigate its potential for cancer treatment and to study its effects on specific types of cancer. Additionally, further research could be conducted to explore its potential for use in the treatment of neurodegenerative diseases. Another potential direction is to study the compound's mechanism of action in more detail to better understand its potential uses.

Synthesis Methods

The synthesis of 2-[(4-ethylphenyl)amino]-4'-methyl-2'-(1-piperidinyl)-4,5'-bipyrimidin-6(1H)-one involves the reaction of 4-ethylbenzenamine, 4,6-dimethyl-2-oxo-1,2-dihydropyrimidine-5-carbaldehyde, and piperidine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the resulting compound is purified to obtain the desired product.

Scientific Research Applications

2-[(4-ethylphenyl)amino]-4'-methyl-2'-(1-piperidinyl)-4,5'-bipyrimidin-6(1H)-one has been used in various scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound has the potential to inhibit the growth of cancer cells by targeting specific enzymes involved in cell division. Additionally, it has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.